Cas no 2135333-06-9 (6-METHOXY-1H-PYRAZOLO[3,4-D]PYRIMIDINE)

• Product Name: 6-METHOXY-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• CAS No: 2135333-06-9
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 6630828
• PubChem ID: 22053058
• Update Time: 2024-01-05

6-METHOXY-1H-PYRAZOLO[3,4-D]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1H-pyrazolo[3,4-d]pyrimidine
• 1H-Pyrazolo[3,4-d]pyrimidine, 6-methoxy-
• 2135333-06-9
• SCHEMBL3886600
• 6-METHOXY-1H-PYRAZOLO[3,4-D]PYRIMIDINE

• Inchi： 1S/C6H6N4O/c1-11-6-7-2-4-3-8-10-5(4)9-6/h2-3H,1H3,(H,7,8,9,10)
• InChI Key： OWEWVHFOQXSNAX-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C2C=NNC2=N1

Computed Properties

• Exact Mass: 150.05416083g/mol
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.422±0.06 g/cm3(Predicted)
• Boiling Point: 365.5±34.0 °C(Predicted)
• pka: 7.85±0.50(Predicted)